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Compound of Interest

Compound Name: 1-Methylcyclopropanecarboxamide

Cat. No.: B171806

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methylcyclopropanecarboxamide, a
unique molecule with potential applications in medicinal chemistry and drug discovery. This document
details its chemical structure, analytical properties, and synthesizes available information on its
biological context, offering a valuable resource for researchers in the field.

Chemical Structure and Properties

1-Methylcyclopropanecarboxamide is a primary amide derivative of 1-
methylcyclopropanecarboxylic acid. The presence of a strained cyclopropane ring imparts distinct
conformational rigidity and electronic properties to the molecule, making it an interesting scaffold for
chemical exploration.

Table 1: Chemical Identifiers and Properties of 1-Methylcyclopropanecarboxamide[1]
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Property Value

IUPAC Name 1-methylcyclopropane-1-carboxamide
Molecular Formula CsHoNO

Molecular Weight 99.13 g/mol

CAS Number 15910-91-5

Canonical SMILES CC1(CC1)C(=O)N

INChl Key HLCXNVMIINTAOG-UHFFFAOYSA-N
Appearance White to off-white solid (predicted)

Solubility Soluble in methanol, ethanol, and other polar

organic solvents.
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Figure 1: 2D Chemical Structure of 1-Methylcyclopropanecarboxamide

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 1-
Methylcyclopropanecarboxamide is not readily available in the public domain, a feasible synthetic
route can be extrapolated from standard organic chemistry principles. The most direct method
involves the amidation of 1-methylcyclopropanecarboxylic acid or its corresponding acyl chloride.

Proposed Synthetic Pathway

A plausible two-step synthesis begins with the commercially available 1-methylcyclopropanecarboxylic
acid.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b171806?utm_src=pdf-body
https://www.benchchem.com/product/b171806?utm_src=pdf-body
https://www.benchchem.com/product/b171806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

( ) SOCk or (COC): >G-Methylcyclopropane-l-carbonyl chloride '—»NHZ ( )
é Analysis )
Synthesis Purification ,( )

1
(NMR Spectroscopy (*H, 13C))

- J

Lead Discovery Lead Optimization Preclinical & Clinical Development
ErMeihylcyclopropanecarhoxamlde ScaﬂolD—»E.lbrary Synthesis of Der\val\veHilgh—Tmoughpui Screening H H ]

Click to download full resolution via product page

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential Hast

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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